Cas no 1694262-35-5 (1,1-difluoro-3-methoxypropan-2-amine)

• Product Name: 1,1-difluoro-3-methoxypropan-2-amine
• CAS No: 1694262-35-5
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 6032234
• PubChem ID: 84731074
• Update Time: 2024-01-12

1,1-difluoro-3-methoxypropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methoxypropan-2-amine
• 2-Propanamine, 1,1-difluoro-3-methoxy-
• 1694262-35-5
• EN300-1932451

• Inchi： 1S/C4H9F2NO/c1-8-2-3(7)4(5)6/h3-4H,2,7H2,1H3
• InChI Key： ZYVSLHIODBCTSU-UHFFFAOYSA-N
• SMILES： C(F)(F)C(N)COC

Computed Properties

• Exact Mass: 125.06522023g/mol
• Monoisotopic Mass: 125.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 141.0±40.0 °C(Predicted)
• pka: 6.37±0.29(Predicted)